![molecular formula C10H15N3OS B2459434 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide CAS No. 355001-08-0](/img/structure/B2459434.png)
2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide” belongs to a class of organic compounds known as tetrahydrothienopyridines . These are heterocyclic compounds containing a thiophene ring fused to a pyridine ring to form a 2,3,4,5-tetrahydro-thieno[2,3-c]pyridine skeleton .
Molecular Structure Analysis
The molecular structure of this compound would likely include a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) fused to a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom). The “2-amino” and “6-ethyl” groups would be attached to the thiophene ring, and the “3-carboxamide” group would be attached to the pyridine ring .Scientific Research Applications
Synthesis of Novel Compounds
- Researchers have developed various novel compounds using derivatives of 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide. For instance, Bakhite, Al‐Sehemi, and Yamada (2005) synthesized novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related systems (Bakhite, Al‐Sehemi, & Yamada, 2005).
Development of Heterocyclic Compounds
- El-Kashef et al. (2010) utilized the amino ester of this compound to synthesize new pyridothienopyrimidine derivatives, showcasing its versatility in creating heterocyclic compounds (El-Kashef et al., 2010).
Synthesis of Azolopyrido-thieno-pyrimidines
- Ahmed (2002) demonstrated the conversion of related compounds into pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidine derivatives, expanding the potential applications in creating azolopyrido-thieno-pyrimidines (Ahmed, 2002).
Exploration in Medicinal Chemistry
- Kumar and Mashelker (2007) explored the synthesis of novel 1,2,4‐Oxadiazole heterocyclic compounds, including those containing a 2‐H‐Pyranopyridine‐2‐one moiety, indicating potential medicinal chemistry applications (Kumar & Mashelker, 2007).
Phosphine-Catalyzed Annulation
- Zhu, Lan, and Kwon (2003) conducted a phosphine-catalyzed annulation study, synthesizing highly functionalized tetrahydropyridines, demonstrating the compound's utility in complex chemical reactions (Zhu, Lan, & Kwon, 2003).
Cytotoxicity Studies
- Hung et al. (2014) conducted cytotoxicity studies on derivatives, revealing potential applications in cancer research and therapy (Hung et al., 2014).
Development of Antibacterial Agents
- Kostenko et al. (2008) synthesized pyridothienopyrimidin-4-ones and examined their antibacterial activity, indicating the compound's relevance in developing new antibacterial agents (Kostenko et al., 2008).
Mechanism of Action
Mode of Action
It is hypothesized that the compound interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the target’s function . .
Pharmacokinetics
The compound’s bioavailability is likely influenced by factors such as its solubility, stability, and interactions with transport proteins
Result of Action
The molecular and cellular effects of 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide are currently unknown. It is possible that the compound may cause changes in cell signaling, gene expression, or other cellular processes, depending on its targets and mode of action
Action Environment
The action, efficacy, and stability of this compound are likely influenced by a variety of environmental factors. These may include the pH and temperature of the biological environment, the presence of other compounds, and the specific characteristics of the target cells or tissues
Biochemical Analysis
Biochemical Properties
Similar compounds have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure and functional groups of the compound .
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
The stability, degradation, and long-term effects of 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide on cellular function in in vitro or in vivo studies have not been reported .
Dosage Effects in Animal Models
Future studies could investigate any threshold effects, as well as any toxic or adverse effects at high doses .
Transport and Distribution
Future studies could investigate any transporters or binding proteins it interacts with, as well as any effects on its localization or accumulation .
properties
IUPAC Name |
2-amino-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3OS/c1-2-13-4-3-6-7(5-13)15-10(12)8(6)9(11)14/h2-5,12H2,1H3,(H2,11,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MENCBRBFRQNLGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=C2C(=O)N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.